Cas no 71897-59-1 (2-(Morpholinomethyl)pyridine)

2-(Morpholinomethyl)pyridine is a versatile heterocyclic compound featuring both morpholine and pyridine functional groups. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The morpholine moiety enhances solubility and reactivity, while the pyridine ring contributes to its utility in coordination chemistry and catalysis. This compound is often employed in the synthesis of biologically active molecules due to its ability to act as a ligand or building block for more complex structures. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications requiring precise molecular modifications.
2-(Morpholinomethyl)pyridine structure
2-(Morpholinomethyl)pyridine structure
Product Name:2-(Morpholinomethyl)pyridine
CAS No:71897-59-1
MF:C10H14N2O
MW:178.230962276459
CID:575951
PubChem ID:269694
Update Time:2025-05-26

2-(Morpholinomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-(2-pyridinylmethyl)-
    • 2-(MORPHOLINOMETHYL)PYRIDINE
    • 2-(MORPHOLINOMETHYL)-PYRIDINE
    • 4-(pyridin-2-ylmethyl)morpholine
    • 2-(4-morpholinylmethyl)pyridine
    • 2-[(4-morpholinyl)methyl]pyridine
    • 4-pyridin-2-ylmethyl-morpholine
    • AC1L6N0F
    • AC1Q28YV
    • AC1Q28YW
    • AC1Q4VNY
    • Ambcb5513745
    • N-(2-pyridylmethyl)morpholin
    • NSC111161
    • SureCN1054071
    • SMR001570965
    • 71897-59-1
    • AKOS002785229
    • AB00087126-01
    • Z235575654
    • SCHEMBL1054071
    • CHEMBL1721156
    • DTXSID50296714
    • pyridinylmethylmorpholine
    • 4-(2-pyridinylmethyl)morpholine
    • MLS002704262
    • LQPVTFUPUUWMIV-UHFFFAOYSA-N
    • FT-0766817
    • NSC-111161
    • 2-(Morpholinomethyl)pyridine
    • Inchi: 1S/C10H14N2O/c1-2-4-11-10(3-1)9-12-5-7-13-8-6-12/h1-4H,5-9H2
    • InChI Key: LQPVTFUPUUWMIV-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 25.4Ų

Experimental Properties

  • PSA: 25.36
  • LogP: 0.85170

2-(Morpholinomethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-03
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